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Compound of Interest

Compound Name: C25H19F2NO5

Cat. No.: B12632938

A comprehensive search for the discovery, synthesis, and initial characterization of the
compound with the molecular formula C25H19F2NO5 has revealed its identity as (2S)-3-(4-
fluorophenyl)-2-[[5-(4-fluorophenyl)-1-benzofuran-2-yllmethoxycarbonylamino]propanoic acid,
registered in the PubChem database under the compound identification number (CID)
69429722.[1][2] However, as of the current date, there is no publicly available scientific
literature detailing the specific discovery, synthesis, or biological characterization of this
particular molecule.

This document, therefore, serves as a technical whitepaper on the core chemical scaffold of
this compound, the benzofuran moiety, and related derivatives, providing a foundational
understanding for researchers, scientists, and drug development professionals. The information
presented is based on the broader class of benzofuran compounds and aims to provide context
for the potential properties and synthesis of C25H19F2NO5.

Core Structure and Chemical Properties

The identified compound, (2S)-3-(4-fluorophenyl)-2-[[5-(4-fluorophenyl)-1-benzofuran-2-
yllmethoxycarbonylamino]propanoic acid, is a complex molecule belonging to the class of
benzofuran derivatives. The core of this molecule is a benzofuran ring system, which is a
heterocyclic compound consisting of a fused benzene and furan ring.

Table 1: Computed Physicochemical Properties of C256H19F2NO5 (PubChem CID 69429722)
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Property Value

Molecular Weight 451.4 g/mol
XLogP3-AA 5.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 8

Exact Mass 451.12312903 Da

Source: PubChem Database[2]

Potential Synthesis Strategies

While a specific synthetic route for C25H19F2NO5 is not documented, the synthesis of related
benzofuran derivatives is well-established in the chemical literature. The general approaches to
constructing the benzofuran scaffold and introducing the necessary functional groups can be
inferred.

A plausible synthetic pathway could involve the construction of the core benzofuran ring
followed by the attachment of the amino acid and phenyl moieties. Numerous methods for the
synthesis of benzofurans have been developed, including:

o Acid-catalyzed cyclizations

o Carbonylative cyclizations via Sonogashira reactions
o Heck-type cyclizations

» Photocyclizations

o Radical cyclizations

» Transition-metal catalyzed transformations[3]
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The synthesis of benzofuran-2-carboxamide derivatives often involves the coupling of a
benzofuran-2-carboxylic acid with a desired amine.[4][5] For C25H19F2NO5, this would likely
involve the synthesis of a 5-(4-fluorophenyl)-1-benzofuran-2-carboxylic acid precursor, which
would then be coupled with a derivative of (2S)-3-(4-fluorophenyl)propanoic acid.

Experimental Workflow: General Synthesis of Benzofuran-2-Carboxamides
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Caption: A generalized workflow for the synthesis of benzofuran-2-carboxamide derivatives.

Potential Biological Activities and Signaling
Pathways

Benzofuran derivatives are a significant class of compounds in medicinal chemistry, known to
exhibit a wide range of biological activities.[6][7][8] These activities include antimicrobial, anti-
inflammatory, antitumor, and antioxidant properties.[4][5][6]

Given the structural features of C25H19F2NOS5, which include two fluorophenyl groups and an
amino acid moiety, it is plausible that this compound could be investigated for various
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therapeutic applications. The presence of the benzofuran core suggests potential interactions
with biological targets.

For instance, some benzofuran derivatives have been shown to have neuroprotective and
antioxidant effects.[4] The mechanism of action for such compounds can involve the inhibition
of excitotoxicity and the reduction of reactive oxygen species (ROS) production.

Signaling Pathway: Hypothetical Neuroprotective Mechanism of a Benzofuran Derivative
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Caption: A hypothetical signaling pathway illustrating the potential neuroprotective effects of a
benzofuran derivative like C25H19F2NO5.

Conclusion and Future Directions

While the specific compound C25H19F2NO5, identified as (2S)-3-(4-fluorophenyl)-2-[[5-(4-
fluorophenyl)-1-benzofuran-2-yljmethoxycarbonylamino]propanoic acid, is currently
uncharacterized in the public domain, its chemical structure places it within the well-studied and
biologically active class of benzofuran derivatives. The information provided in this whitepaper

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4428721/
https://www.benchchem.com/product/b12632938?utm_src=pdf-body-img
https://www.benchchem.com/product/b12632938?utm_src=pdf-body
https://www.benchchem.com/product/b12632938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12632938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

on the synthesis and potential biological activities of related compounds can serve as a
valuable resource for researchers interested in exploring this novel molecule.

Future research should focus on the de novo synthesis of C25H19F2NO5, followed by its
comprehensive characterization using modern analytical techniques (NMR, Mass
Spectrometry, etc.). Subsequent in vitro and in vivo studies would be necessary to elucidate its
biological activity profile and to determine its potential as a therapeutic agent. The exploration
of its mechanism of action and its effects on relevant signaling pathways will be crucial in
defining its pharmacological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12632938#c25h19f2no5-discovery-and-initial-characterization
https://www.benchchem.com/product/b12632938#c25h19f2no5-discovery-and-initial-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12632938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12632938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

